![molecular formula C9H9ClO3 B045402 2,6-Dimethoxybenzoyl chloride CAS No. 1989-53-3](/img/structure/B45402.png)
2,6-Dimethoxybenzoyl chloride
Overview
Description
2,6-Dimethoxybenzoyl chloride is a useful research compound. Its molecular formula is C9H9ClO3 and its molecular weight is 200.62 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis Applications : A study by Portalone (2011) revealed a new polymorph of 2,6-dimethoxybenzoic acid with a non-planar independent molecule, offering potential for new applications in organic synthesis (Portalone, 2011).
Polyimide Development : Zhang et al. (2005) discussed novel polyimides derived from 2,6-Bis(3-aminobenzoyl) pyridine, showing promise for transparent and tough films, potentially applicable in various fields (Zhang et al., 2005).
Solvolysis Reactions : Park and Kevill (2012) studied the ortho effect of 2,6-difluorobenzoyl chloride, noting its influence on solvolysis reactions in different solvents (Park & Kevill, 2012).
Iridium-Catalyzed Coupling : Nagata et al. (2014) found that iridium-catalyzed annulative coupling of 2-arylbenzoyl chlorides with alkynes can selectively afford phenanthrene derivatives, supporting C-H cleavage without external base addition (Nagata et al., 2014).
Crystallization Control : Semjonova and Be̅rziņš (2022) showed that additives like HPC and PEG can favor the formation of a specific polymorphic form in 2,6-dimethoxybenzoic acid crystallization, potentially enhancing thermodynamic stability and phase transition kinetics (Semjonova & Be̅rziņš, 2022).
Corrosion Inhibition : Hernández Olivé et al. (2023) discovered that a compound derived from 2,6-dimethoxybenzoyl chloride effectively inhibits corrosion in steel, maintaining protection for an extended period (Hernández Olivé et al., 2023).
Friedel-Crafts Reaction : Fletcher and Marlow (1970) explored the Friedel-Crafts reaction involving this compound, yielding specific benzophenone derivatives (Fletcher & Marlow, 1970).
Safety and Hazards
Mechanism of Action
Target of Action
2,6-Dimethoxybenzoyl chloride is a chemical compound used in the synthesis of various pharmaceuticals . .
Mode of Action
The mode of action of this compound is primarily through its role as a reagent in chemical reactions. It is used in the synthesis of other compounds, such as 2,6-dimethoxyphenylpenicillin . The exact interaction with its targets and the resulting changes depend on the specific reaction conditions and the other reactants involved.
Biochemical Pathways
The biochemical pathways affected by this compound are related to the compounds it helps synthesize. For example, in the synthesis of 2,6-dimethoxyphenylpenicillin, it may affect the biochemical pathways related to the action of penicillin . The downstream effects would be dependent on the specific role of the synthesized compound in biological systems.
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen in the properties of the compounds it helps synthesize. For instance, 2,6-dimethoxyphenylpenicillin, one of the compounds it can help produce, would have the antibiotic effects associated with penicillin .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. These factors can affect the efficiency of the reactions it is involved in and the yield of the desired product .
Properties
IUPAC Name |
2,6-dimethoxybenzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3/c1-12-6-4-3-5-7(13-2)8(6)9(10)11/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDXRPDJVAUCBOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1062099 | |
Record name | Benzoyl chloride, 2,6-dimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1062099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1989-53-3 | |
Record name | 2,6-Dimethoxybenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1989-53-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dimethoxybenzoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001989533 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoyl chloride, 2,6-dimethoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoyl chloride, 2,6-dimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1062099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-dimethoxybenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.245 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,6-DIMETHOXYBENZOYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9VD6YG0B0C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is a common synthetic application of 2,6-Dimethoxybenzoyl chloride?
A1: this compound is often used as a reagent in Friedel-Crafts acylation reactions. This reaction is particularly useful for synthesizing substituted aromatic ketones. For instance, reacting this compound with pyrrole under Friedel-Crafts conditions yields 2-(2',6'-dimethoxybenzoyl)pyrrole, a crucial intermediate in the synthesis of the antibiotic pyoluteorin. [, ]
Q2: Are there any challenges in using this compound in Friedel-Crafts reactions?
A2: Yes, the presence of the two methoxy groups at the 2 and 6 positions of the benzene ring introduces significant steric hindrance. This hindrance can impact the reaction yield and regioselectivity. For example, during the Friedel-Crafts reaction of this compound with pyrrole, a product of beta substitution was observed alongside the desired alpha-substituted product. [] Additionally, anomalous Friedel–Crafts reactions have been observed, leading to unexpected byproducts. []
Q3: Beyond pyrrole, what other compounds have been reacted with this compound?
A3: Research shows its use with various reagents, including alkynes, to synthesize 2,3-disubstituted chromen-4-one derivatives. This one-pot domino reaction involves a Friedel-Crafts acylation followed by annulation. []
Q4: Can this compound be used to synthesize sterically hindered molecules?
A4: While the steric hindrance of this compound can pose challenges, it has been successfully employed in synthesizing highly hindered aryl ketones. Researchers achieved this by reacting it with various organozinc reagents in the presence of a nickel catalyst. []
Q5: Are there alternative methods for synthesizing hindered aryl ketones using this compound?
A5: Yes, studies have explored indium-mediated aroylation reactions. These reactions involve arylstannanes and this compound and have proven effective in preparing sterically hindered benzophenones. The efficiency of this reaction is influenced by the electronic properties and positions of substituents on the reacting molecules. []
Q6: Has this compound been used in the synthesis of biologically active compounds beyond pyoluteorin?
A6: Yes, it serves as a key building block in synthesizing radiolabeled raclopride, a potent dopamine-D2 receptor ligand. This synthesis involves coupling this compound with a pyrrolidine derivative, followed by demethylation and radiolabeling steps. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.